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Compound of Interest

Compound Name: 2-(2-Hydroxyphenyl)benzoxazole

Cat. No.: B213137 Get Quote

The following guide provides detailed procedures for the safe and compliant disposal of 2-(2-
Hydroxyphenyl)benzoxazole (HBO), ensuring the safety of laboratory personnel and the

protection of the environment. As a chemical classified with specific hazards, it must be

managed as hazardous waste in accordance with institutional and regulatory standards.

Immediate Safety and Handling Precautions
Before handling 2-(2-Hydroxyphenyl)benzoxazole for disposal, ensure all appropriate

personal protective equipment (PPE) is worn. Based on its hazard profile, direct contact and

inhalation must be avoided.

Recommended PPE: Wear a dust mask (type N95 or equivalent), chemical safety goggles or

eyeshields, and chemical-resistant gloves.[1]

Hazard Awareness: This compound is known to cause skin irritation (H315), serious eye

irritation (H319), and may cause respiratory irritation (H335).[1] The signal word for this

chemical is "Warning".[1]

Handling: Avoid creating dust. Handle in a well-ventilated area, preferably within a chemical

fume hood. Wash hands thoroughly after handling.

Chemical and Physical Properties Summary
This data is essential for correct labeling and for understanding the chemical's characteristics

for safe handling and storage.
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Property Data

CAS Number 835-64-3

Molecular Formula C₁₃H₉NO₂

Molecular Weight 211.22 g/mol

Appearance Light yellow to brown powder/crystal

Melting Point 122-124 °C[1]

Boiling Point 338 °C[1]

GHS Hazard Codes H315, H319, H335[1]

Hazard Classifications
Skin Irritant 2, Eye Irritant 2, Specific Target

Organ Toxicity SE 3[1]

Step-by-Step Disposal Protocol
The disposal of 2-(2-Hydroxyphenyl)benzoxazole must be handled through your institution's

Environmental Health and Safety (EHS) department or an equivalent hazardous waste

program.[2] It is regulated as hazardous waste and must not be disposed of in regular trash or

down the sewer system.[2][3]

Step 1: Waste Identification and Segregation
Identify as Hazardous Waste: Any unused 2-(2-Hydroxyphenyl)benzoxazole, contaminated

materials (e.g., weighing paper, gloves, wipes), or solutions containing the compound are

considered hazardous waste.[4]

Segregate Waste: Store waste 2-(2-Hydroxyphenyl)benzoxazole separately from

incompatible materials such as strong acids, strong bases, and oxidizing agents to prevent

hazardous reactions.[5] A flowchart for this process is provided below.

Step 2: Container Selection and Labeling
Select an Appropriate Container:
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Use a container that is in good condition, free of leaks, and compatible with the chemical.

Plastic bottles are often preferred for hazardous waste when compatible.[2][6]

The container must have a secure, tight-fitting lid. Keep the container closed at all times

except when adding waste.[6][7]

Label the Container Immediately:

As soon as the container is designated for waste, affix a hazardous waste tag provided by

your EHS department.[4]

The label must include the words "Hazardous Waste".[2]

Clearly write the full chemical name: "2-(2-Hydroxyphenyl)benzoxazole". Do not use

abbreviations or chemical formulas.[2]

For mixtures, list all chemical components and their approximate percentages.[2]

Include the name and contact information of the principal investigator or generator, the

laboratory location (building and room number), and the date waste was first added.[2]

Step 3: Waste Accumulation and Storage
Storage Location: Store the sealed and labeled waste container in a designated satellite

accumulation area within your laboratory. This area should be secure and away from general

lab traffic.

Secondary Containment: It is best practice to store the waste container within a larger,

chemically resistant secondary container to contain any potential leaks or spills.[4]

Volume Limits: Do not accumulate more than 55 gallons of hazardous waste in your

laboratory's satellite accumulation area.[4]

Step 4: Disposal of Empty Containers
Rinsing Procedure: An empty container that held 2-(2-Hydroxyphenyl)benzoxazole must

be triple-rinsed with a suitable solvent (e.g., ethanol, methanol) that can dissolve the

chemical residue.[6]
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Rinsate Disposal: The solvent rinsate from this process is also considered hazardous waste

and must be collected in a properly labeled hazardous waste container.[6]

Final Container Disposal: After triple-rinsing and air drying, deface or remove the original

chemical label.[4] The clean, rinsed container can then typically be disposed of in the regular

trash or recycled, depending on institutional policies.[4][6]

Step 5: Arranging for Waste Pickup
Request Collection: Once your waste container is full or you are ready to have it removed,

submit a hazardous waste pickup request to your institution's EHS department.[4] This is

often done via an online form or a specific paper form.[2]

Do Not Transport: Laboratory personnel should not transport hazardous waste across

campus. Trained EHS staff will collect the waste directly from your laboratory.[4]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 2-(2-
Hydroxyphenyl)benzoxazole and associated waste.
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Caption: Workflow for the safe disposal of 2-(2-Hydroxyphenyl)benzoxazole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

